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Compound of Interest

Compound Name: Methyl 2-hydroxytetradecanoate

Cat. No.: B164385

In-Depth Technical Guide to Methyl 2-
hydroxytetradecanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-hydroxytetradecanoate is a hydroxylated fatty acid methyl ester with the chemical
formula C1sH3003. While specific experimental data on its physical and chemical properties are
not extensively documented in publicly available literature, this guide provides a
comprehensive overview of its known characteristics, along with inferred properties based on
similar compounds. This document also outlines general experimental protocols for its
synthesis and analysis and touches upon the potential biological activities of related 2-hydroxy

fatty acids.

Chemical and Physical Properties

Methyl 2-hydroxytetradecanoate is a saturated fatty acid methyl ester containing a hydroxyl
group at the alpha-position. Its physical state at room temperature is solid.[1] Key identifiers
and properties are summarized in the table below.

Table 1: Physical and Chemical Properties of Methyl 2-hydroxytetradecanoate
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Property Value Source(s)
Molecular Formula C15H3003 [1]
Molecular Weight 258.4 g/mol [1]

CAS Number 56009-40-6 [1]
Physical State Solid [1]

Melting Point Not explicitly reported

Boiling Point Not explicitly reported

N Expected to be soluble in
Solubility ] Inferred
organic solvents

) Commercially available at
Purity [1]
>98%

Note: Melting point, boiling point, and specific solubility data for Methyl 2-
hydroxytetradecanoate are not readily available in the cited search results. The solubility is
inferred based on the chemical structure of a long-chain fatty acid ester.

Spectroscopic Data

Detailed experimental spectra for Methyl 2-hydroxytetradecanoate are not widely published.
However, characteristic spectral features can be predicted based on its functional groups and
the analysis of similar compounds.

Mass Spectrometry (MS)

The mass spectrum of the trimethylsilyl (TMS) derivative of Methyl 2-hydroxytetradecanoate
is available, indicating a molecular weight of 330.5780 g/mol for the derivatized compound.[2]
[3] General fragmentation patterns for fatty acid methyl esters involve characteristic cleavages
that can help in structure elucidation.

Fourier-Transform Infrared Spectroscopy (FTIR)

The FTIR spectrum of a hydroxylated fatty acid methyl ester is expected to show characteristic
absorption bands for the hydroxyl (-OH), carbonyl (C=0), and C-O functional groups.
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Table 2: Expected FTIR Spectral Data

Functional Group Wavenumber (cm~—?) Description

O-H stretch ~3400 (broad) Hydroxyl group

C-H stretch 2850-2960 Aliphatic C-H bonds
C=0 stretch ~1740 Ester carbonyl

C-O stretch 1100-1300 Ester C-O bond

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR data for Methyl 2-hydroxytetradecanoate is not available in the search
results, the expected chemical shifts for key protons can be inferred from the analysis of similar

2-hydroxy fatty acid esters.

Table 3: Predicted *H NMR Spectral Data

Proton Chemical Shift (ppm) Multiplicity
-OCHs ~3.7 Singlet
-CH(OH)- ~4.0-4.2 Multiplet

-CH:- adjacent to C=0 ~2.3 Triplet

-(CH2)n- 1.2-1.6 Broad multiplet
Terminal -CHs ~0.9 Triplet

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of Methyl 2-
hydroxytetradecanoate are not explicitly provided in the search results. However, general
methodologies for the synthesis of 2-hydroxy fatty acid methyl esters and their analysis can be
adapted.

Synthesis of Methyl 2-hydroxytetradecanoate
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A plausible synthetic route for Methyl 2-hydroxytetradecanoate involves the a-hydroxylation
of tetradecanoic acid followed by esterification.

Fischer Esterification
(Methanol, Acid Catalyst)

Nucleophilic Substitution
(e.g., with OH")

—»’ 2-Hydroxytetradecanoic Acid }—»

@——{ i ‘—»’ Acid }—» N1y 2-hydroxytetradecanoate

Click to download full resolution via product page
Figure 1: General synthetic workflow for Methyl 2-hydroxytetradecanoate.
Protocol Outline:

e a-Bromination: Tetradecanoic acid can be brominated at the alpha position using a suitable
brominating agent, such as N-bromosuccinimide (NBS) in the presence of a radical initiator.

o Hydroxylation: The resulting 2-bromotetradecanoic acid can then undergo nucleophilic
substitution with a hydroxide source to yield 2-hydroxytetradecanoic acid.

« Esterification: Finally, Fischer esterification of 2-hydroxytetradecanoic acid with methanol in
the presence of an acid catalyst (e.g., sulfuric acid) will produce Methyl 2-
hydroxytetradecanoate.

Analytical Workflow

A general workflow for the analysis of Methyl 2-hydroxytetradecanoate would involve
chromatographic separation followed by spectroscopic identification.

Sample containing InIE aeton Gas Chromatography (GC) Mass Spectrometry (MS) Spectral Analysis and
Methyl 2-hydroxytetradecanoate P or Liquid Chromatography (LC) FTIR or NMR Structure Elucidation

Click to download full resolution via product page
Figure 2: General analytical workflow for Methyl 2-hydroxytetradecanoate.

Methodology Details:

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b164385?utm_src=pdf-body
https://www.benchchem.com/product/b164385?utm_src=pdf-body-img
https://www.benchchem.com/product/b164385?utm_src=pdf-body
https://www.benchchem.com/product/b164385?utm_src=pdf-body
https://www.benchchem.com/product/b164385?utm_src=pdf-body
https://www.benchchem.com/product/b164385?utm_src=pdf-body
https://www.benchchem.com/product/b164385?utm_src=pdf-body-img
https://www.benchchem.com/product/b164385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Extraction of lipids from a biological matrix can be performed using
standard methods like the Folch or Bligh-Dyer techniques.

o Chromatography: Gas chromatography (GC) is a suitable method for the separation of fatty
acid methyl esters. A non-polar capillary column is typically used. For less volatile derivatives
or for preparative purposes, High-Performance Liquid Chromatography (HPLC) may be
employed.

e Spectroscopic Analysis:

o Mass Spectrometry (MS): GC-MS is a powerful tool for the identification of fatty acid
methyl esters. Electron ionization (EI) will produce characteristic fragmentation patterns.

o FTIR Spectroscopy: The sample can be analyzed as a thin film or in a suitable solvent to
obtain an infrared spectrum.

o NMR Spectroscopy: High-resolution *H and 3C NMR spectra can be obtained by
dissolving the purified compound in a deuterated solvent such as chloroform-d (CDCls).

Biological Activity

While there is no specific information on the biological activity or signaling pathways of Methyl
2-hydroxytetradecanoate itself in the provided search results, there is evidence that 2-
hydroxy fatty acids and their derivatives possess biological activity. For instance, a derivative of
Methyl 2-hydroxytetradecanoate, (+/-)-2-methoxytetradecanoic acid, has been shown to
have antifungal activity. This suggests that Methyl 2-hydroxytetradecanoate could serve as a
precursor for the synthesis of biologically active molecules. Further research is needed to
elucidate the specific biological roles and mechanisms of action of Methyl 2-
hydroxytetradecanoate.

Conclusion

Methyl 2-hydroxytetradecanoate is a long-chain hydroxylated fatty acid methyl ester with
limited publicly available data on its specific physicochemical properties. This guide has
consolidated the known information and provided inferred characteristics and general
experimental protocols based on the analysis of similar compounds. The potential for biological
activity, as suggested by the antifungal properties of its derivatives, warrants further
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investigation into the synthesis, characterization, and biological evaluation of this molecule for
its potential applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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